N-(2-tert-butylphenyl)-2-chloro-4-nitrobenzamide

• IUPAC Name: N-(2-tert-butylphenyl)-2-chloro-4-nitrobenzamide
• InChI: InChI=1S/C17H17ClN2O3/c1-17(2,3)13-6-4-5-7-15(13)19-16(21)12-9-8-11(20(22)23)10-14(12)18/h4-10H,1-3H3,(H,19,21)
• InChI Key: OCDBLPGQIIILJL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC=C1NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C17H17ClN2O3
• Molecular Weight: 332.8 g/mol
• CAS RN: 519035-58-6

Description

N-(2-tert-butylphenyl)-2-chloro-4-nitrobenzamide, also known as NBDCB, is a chemical compound that has been widely used in scientific research for its unique properties. It is a potent inhibitor of the enzyme cyclic nucleotide phosphodiesterase (PDE), which plays a crucial role in the regulation of cellular signaling pathways.

Mechanism of Action

N-(2-tert-butylphenyl)-2-chloro-4-nitrobenzamide inhibits PDE activity by binding to the catalytic site of the enzyme and blocking the hydrolysis of cyclic nucleotides, such as cAMP and cGMP. This results in an increase in the intracellular levels of cyclic nucleotides, which in turn activates downstream signaling pathways. The exact mechanism of how N-(2-tert-butylphenyl)-2-chloro-4-nitrobenzamide binds to the catalytic site of PDE is still under investigation.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(2-tert-butylphenyl)-2-chloro-4-nitrobenzamide depend on the specific isoform of PDE that it inhibits. In general, PDE inhibition by N-(2-tert-butylphenyl)-2-chloro-4-nitrobenzamide results in an increase in intracellular cAMP and cGMP levels, which can lead to a variety of downstream effects, including vasodilation, bronchodilation, and inhibition of platelet aggregation. N-(2-tert-butylphenyl)-2-chloro-4-nitrobenzamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-tert-butylphenyl)-2-chloro-4-nitrobenzamide in lab experiments is its high potency and selectivity for PDE4, PDE7, and PDE8 isoforms. This allows researchers to specifically target these isoforms and study their role in various cellular processes. However, one limitation of N-(2-tert-butylphenyl)-2-chloro-4-nitrobenzamide is its relatively low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for research on N-(2-tert-butylphenyl)-2-chloro-4-nitrobenzamide. One area of interest is the development of more potent and selective PDE inhibitors based on the structure of N-(2-tert-butylphenyl)-2-chloro-4-nitrobenzamide. Another direction is the investigation of the role of PDE inhibition in the treatment of various diseases, such as asthma, chronic obstructive pulmonary disease, and cancer. Finally, the development of new methods for delivering N-(2-tert-butylphenyl)-2-chloro-4-nitrobenzamide to specific tissues or cells could open up new avenues for therapeutic applications.

Synthesis Methods

N-(2-tert-butylphenyl)-2-chloro-4-nitrobenzamide can be synthesized by reacting 2-tert-butylphenylamine with 2-chloro-4-nitrobenzoyl chloride in the presence of a suitable base. The reaction proceeds through an amide bond formation mechanism, and the final product is obtained after purification by column chromatography.

Scientific Research Applications

N-(2-tert-butylphenyl)-2-chloro-4-nitrobenzamide has been extensively used in scientific research as a tool to investigate the role of PDE in various cellular processes. It has been shown to be a potent inhibitor of PDE4, PDE7, and PDE8 isoforms, which are involved in the regulation of immune response, inflammation, and memory formation. N-(2-tert-butylphenyl)-2-chloro-4-nitrobenzamide has also been used to study the effects of PDE inhibition on the growth and differentiation of cancer cells.